Direct Black 22

• CAS: 881844-06-0
• Molecular Formula: C44H32N13Na3O11S3
• Molecular Weight: 1084.0 g/mol
• InChI: InChI=1S/C44H35N13O11S3.3Na/c45-24-3-12-35(33(47)17-24)54-51-28-5-1-22-15-39(70(63,64)65)41(43(58)31(22)19-28)56-50-27-9-7-26(8-10-27)49-37-14-11-30(21-38(37)69(60,61)62)53-57-42-40(71(66,67)68)16-23-2-6-29(20-32(23)44(42)59)52-55-36-13-4-25(46)18-34(36)48;;;/h1-21,49,58-59H,45-48H2,(H,60,61,62)(H,63,64,65)(H,66,67,68);;;/q;3*+1/p-3
• InChIKey: QTFHTNFVUCUDIR-UHFFFAOYSA-K

Direct Black 22 (CAS 6473-13-8) Technical Baseline: Molecular Identity and Primary Application Class

Direct Black 22 (C.I. 35435; CAS 6473-13-8) is a tetra-azo direct dye with the molecular formula C₄₄H₃₂N₁₃Na₃O₁₁S₃ and a molecular weight of 1083.98 g/mol [1]. It is supplied as a black powder with good water solubility and is primarily utilized for exhaust dyeing of cellulosic fibers (cotton, viscose, flax) as well as for coloration of leather, paper, and certain blended textiles [2].

Tetra-azo direct dye for cellulosic fibers (cotton, viscose, flax) and blends

Non-benzidine structure; not classified as a carcinogen

Regulatory profile reviewed; no benzidine release risk

Supports exhaust dyeing, inkjet ink formulation, and leather/paper coloration

Moderate light fastness; purple hue reported

• [1] PubChem Compound Summary for CID 22980, Direct Black 22. National Center for Biotechnology Information. Available online: https://pubchem.ncbi.nlm.nih.gov/compound/6473-13-8 (accessed 2026-04-17). View Source
• [2] Atul Ltd. TULADIR BLACK NAR PCB (Direct Black 22). Technical Datasheet. Available online: https://www.atul.co.in/colors/tuladir-black-nar-pcb/ (accessed 2026-04-17). View Source

Direct Black 22: Why C.I. Generic Substitution is Not Technically Equivalent

Direct Black 22 cannot be interchanged freely with other C.I. Direct Black dyes (e.g., Direct Black 19, 38, or 168) due to marked differences in hue, light fastness, thermal stability, solubility, and, critically, regulatory safety status [1][2]. While all share a common dye class, the specific molecular architecture dictates performance in dye exhaustion, discharge printing, and effluent toxicity profiles, making direct substitution a technical and regulatory risk [3].

Hue mismatch

Direct Black 19 and 168 exhibit greenish hue; Direct Black 22 provides purple hue, which may alter color matching and batch consistency.

Carcinogenicity profile

Direct Black 38 is a benzidine-based dye classified as IARC Group 2A carcinogen; substitution with non-benzidine DB22 may be necessary for compliance, but functional properties differ.

Solubility and process stability

Direct Black 19 shows poor solubility, limiting high-concentration dye baths; DB22 solubility supports easier bath preparation, but light fastness ratings may not transfer.

• [1] Liu, X.; Li, J. A inkjet dye compound and its preparation method. Chinese Patent CN102863818A, 2013. Available via Jigao616: https://www.jigao616.com/zhuanlijieshao_8297016.aspx (accessed 2026-04-17). View Source
• [2] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Benzidine-Based Dyes. Direct Black 38. Available via NCBI Bookshelf: https://www.ncbi.nlm.nih.gov/books/NBK385403/ (accessed 2026-04-17). View Source
• [3] Alhujaily, A.; Zhang, X.; Yu, H.; Ma, F. Adsorptive removal of anionic dyes from aqueous solutions using spent mushroom waste. Applied Water Science 2020, 10, 119. DOI: 10.1007/s13201-020-01268-2. View Source

Direct Black 22 Procurement Evidence: Quantified Differentiation Against Closest Analogs

Regulatory Compliance and Carcinogenicity Risk: Direct Black 22 vs. Direct Black 38

Direct Black 22 is a non-benzidine-based tetra-azo dye, whereas Direct Black 38 is a benzidine-based dye known to metabolically release the human carcinogen benzidine . Regulatory agencies classify Direct Black 38 as a potential human carcinogen (IARC Group 2A, NIOSH carcinogen) [1], making its use heavily restricted or banned in many jurisdictions [2]. Direct Black 22 is not derived from benzidine and is therefore not subject to the same regulatory and occupational health restrictions, positioning it as a viable, safer alternative for industrial dyeing operations.

Regulatory Carcinogenicity

Head-to-head

DB22: Non-benzidine; not classified

DB38: Benzidine-based; IARC Group 2A

Qualitative difference: carcinogen vs. non-carcinogen structural class

Supports regulatory-compliant procurement

Avoids benzidine-related occupational restrictions

Evidence Dimension	Regulatory Status / Carcinogenicity
Target Compound Data	Direct Black 22: Non-benzidine azo dye; not classified as a carcinogen.
Comparator Or Baseline	Direct Black 38: Benzidine-based dye; IARC Group 2A (probably carcinogenic to humans) based on animal studies showing hepatocellular and mammary carcinomas [1].
Quantified Difference	Qualitative difference: Benzidine-based vs. non-benzidine. Direct Black 38 is subject to workplace handling as a carcinogen [1].
Conditions	Regulatory classification and toxicological profile; applicable across all industrial uses.

Why This Matters

For procurement managers and EHS officers, selecting Direct Black 22 avoids the regulatory and liability burdens associated with benzidine-derived dyes, ensuring compliance with global chemical safety standards.

• [1] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Benzidine-Based Dyes. Direct Black 38. Available via NCBI Bookshelf: https://www.ncbi.nlm.nih.gov/books/NBK385403/ (accessed 2026-04-17). View Source
• [2] OSHA Standard 1910.1010: Benzidine-Based Dyes. Available online: https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1010 (accessed 2026-04-17). View Source

Light Fastness and Hue Characteristics: Direct Black 22 vs. Direct Black 19 and Direct Black 168

In inkjet ink formulations, Direct Black 22 exhibits a light fastness rating of 4-6 (on cellulose, 2% dyeing depth) [1]. Comparative patent analysis indicates that Direct Black 19 suffers from poor solubility and a greenish hue, while Direct Black 168, despite moderate light fastness, also exhibits a greenish hue and poor storage stability in ink formulations [2]. Direct Black 22 is characterized by a purple hue, which may be preferred or avoided depending on the specific color-matching requirements [2]. Its light fastness is moderate (4-6) compared to the 5-6 rating often cited for Direct Black 19 , but its hue and solubility profile offer a distinct balance for certain applications.

Light Fastness & Hue

Context-dependent

DB22: Light fastness 4–6 (2% depth); purple hue

DB19: 5–6; greenish hue. DB168: moderate; greenish hue

Hue: purple vs. greenish; fastness rating differs by ~1 point

Hue and fastness trade-off determine formulation fit

Purple hue may be preferred or avoided depending on target shade

Evidence Dimension	Light Fastness (ISO Blue Scale) and Hue
Target Compound Data	Direct Black 22: Light fastness 4-6 (cellulose, 2% dyeing depth) [1]; hue: purple [2].
Comparator Or Baseline	Direct Black 19: Light fastness 5-6 (manufacturer specification) ; hue: greenish [2]. Direct Black 168: Light fastness 'moderate' (no numeric rating in source); hue: greenish [2].
Quantified Difference	Light fastness: DB22 4-6 vs. DB19 5-6. Hue: DB22 purple vs. DB19/168 greenish.
Conditions	Textile dyeing (cellulose) and inkjet ink formulation contexts.

Why This Matters

Formulators and dye houses must select the specific C.I. Direct Black variant based on precise hue requirements and light fastness targets; Direct Black 22 offers a purple hue and moderate light fastness distinct from greener, more lightfast alternatives.

• [1] China Interdyes. Direct Black 22 Technical Data. Available online: https://www.chinainterdyes.com/direct-dye/DIRECT-BLACK-22.html (accessed 2026-04-17). View Source
• [2] Liu, X.; Li, J. A inkjet dye compound and its preparation method. Chinese Patent CN102863818A, 2013. Available via Jigao616: https://www.jigao616.com/zhuanlijieshao_8297016.aspx (accessed 2026-04-17). View Source

Adsorption Capacity on Spent Mushroom Waste: Direct Black 22 vs. Direct Black 71 and Reactive Black 5

In a comparative adsorption study using spent mushroom waste (SMW) as a biosorbent, Direct Black 22 exhibited a maximum adsorption capacity of 15.46 mg g⁻¹, determined via Langmuir isotherm modeling [1]. This capacity was lower than that of Direct Black 71 (20.19 mg g⁻¹) but higher than that of Reactive Black 5 (14.62 mg g⁻¹) under identical batch conditions [1].

Adsorption Capacity

Head-to-head

DB22: 15.46 mg g⁻¹ (Langmuir qmax)

DB71: 20.19 mg g⁻¹; RB5: 14.62 mg g⁻¹

23.4% lower than DB71; 5.7% higher than RB5

Benchmark for biosorbent removal studies

Spent mushroom waste biosorbent; batch conditions

Evidence Dimension	Maximum adsorption capacity (qmax) on spent mushroom waste biosorbent
Target Compound Data	Direct Black 22: 15.46 mg g⁻¹
Comparator Or Baseline	Direct Black 71: 20.19 mg g⁻¹; Reactive Black 5: 14.62 mg g⁻¹; Direct Red 5B: 18 mg g⁻¹
Quantified Difference	DB22 adsorbs 23.4% less than DB71 and 5.7% more than RB5.
Conditions	Batch adsorption experiments; Langmuir isotherm model; spent mushroom waste biosorbent.

Why This Matters

This data enables environmental engineers and researchers to rank Direct Black 22 among related dyes for removal efficiency in biosorption-based wastewater treatment systems.

• [1] Alhujaily, A.; Zhang, X.; Yu, H.; Ma, F. Adsorptive removal of anionic dyes from aqueous solutions using spent mushroom waste. Applied Water Science 2020, 10, 119. DOI: 10.1007/s13201-020-01268-2. View Source

Solubility and Dye Bath Preparation Efficiency: Direct Black 22 vs. Direct Black 19

Direct Black 22 demonstrates a solubility of approximately 80 g/L at 90°C, as per commercial technical specifications [1]. In contrast, Direct Black 19 is reported in patent literature to exhibit poor solubility, which limits its utility in high-concentration dye baths and ink formulations [2]. The higher solubility of Direct Black 22 facilitates more efficient dye bath preparation and reduces the risk of dye aggregation during high-temperature exhaust dyeing processes.

Solubility at 90°C

Context-dependent

DB22: ~80 g/L

DB19: reported as poor solubility (qualitative)

Quantitative high solubility vs. qualitative limitation

Facilitates dye bath preparation and reduces aggregation risk

Relevant for high-concentration exhaust and inkjet processes

Evidence Dimension	Water solubility at elevated temperature
Target Compound Data	Direct Black 22: 80 g/L at 90°C [1].
Comparator Or Baseline	Direct Black 19: Described as 'poor solubility' [2]; no quantitative value available.
Quantified Difference	Quantitative solubility for DB22 vs. qualitative poor solubility for DB19.
Conditions	Aqueous solubility at 90°C; relevant for exhaust dyeing and ink formulation.

Why This Matters

Higher solubility translates directly to easier handling, reduced undissolved dye residue, and more uniform dye uptake in textile processing, which are key procurement considerations for dye houses.

• [1] Sanchi Organics Pvt. Ltd. Direct Black 22 Dye Technical Specification. Available via IndiaMART: https://www.indiamart.com/proddetail/direct-black-22-dye-6763972412.html (accessed 2026-04-17). View Source
• [2] Liu, X.; Li, J. A inkjet dye compound and its preparation method. Chinese Patent CN102863818A, 2013. Available via Jigao616: https://www.jigao616.com/zhuanlijieshao_8297016.aspx (accessed 2026-04-17). View Source

Direct Black 22: Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Cellulosic Textile Dyeing with Enhanced Regulatory Compliance

Procure Direct Black 22 for exhaust dyeing of cotton, viscose, and flax where a non-benzidine direct black dye is mandated by corporate safety policies or regional regulations. The compound's established use in textile dyeing and its safety profile relative to benzidine-based Direct Black 38 make it a compliant, lower-risk choice for large-scale textile manufacturing [1].

Adsorption and Bioremediation Research Using Model Tetra-Azo Dye

Utilize Direct Black 22 as a model tetra-azo pollutant in adsorption or biodegradation studies. Its well-characterized adsorption capacity on biosorbents like spent mushroom waste (15.46 mg g⁻¹) provides a reliable benchmark for comparing the efficacy of novel adsorbents or microbial consortia in wastewater treatment research [2].

Inkjet Ink Formulation Balancing Hue and Solubility

Consider Direct Black 22 for inkjet ink formulations where a purple-hued black and moderate light fastness are acceptable, and where high solubility (80 g/L) is needed to prevent nozzle clogging. This application is particularly relevant when Direct Black 19 (poor solubility, green hue) or Direct Black 168 (poor storage stability, green hue) fail to meet performance requirements [3][4].

Leather and Paper Coloration Requiring Good Dischargeability

Select Direct Black 22 for the coloration of leather and paper where subsequent discharge printing or patterning is planned. The dye is noted for its good dischargeability, making it suitable for specialty finishes in the leather goods and decorative paper industries [5].

Application

Selection Property

Validation Focus

Cellulosic textile exhaust dyeing

Non-benzidine safety profile

Regulatory compliance certification

Model pollutant for adsorption research

Characterized adsorption benchmark

Comparison with novel biosorbents

Inkjet ink formulation

High solubility and purple hue

Anti-clogging and color-matching tests

Leather & paper with discharge print

Good dischargeability

Post-dyeing pattern sharpness

• [1] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Benzidine-Based Dyes. Direct Black 38. Available via NCBI Bookshelf: https://www.ncbi.nlm.nih.gov/books/NBK385403/ (accessed 2026-04-17). View Source
• [2] Alhujaily, A.; Zhang, X.; Yu, H.; Ma, F. Adsorptive removal of anionic dyes from aqueous solutions using spent mushroom waste. Applied Water Science 2020, 10, 119. DOI: 10.1007/s13201-020-01268-2. View Source
• [3] Liu, X.; Li, J. A inkjet dye compound and its preparation method. Chinese Patent CN102863818A, 2013. Available via Jigao616: https://www.jigao616.com/zhuanlijieshao_8297016.aspx (accessed 2026-04-17). View Source
• [4] Sanchi Organics Pvt. Ltd. Direct Black 22 Dye Technical Specification. Available via IndiaMART: https://www.indiamart.com/proddetail/direct-black-22-dye-6763972412.html (accessed 2026-04-17). View Source
• [5] Atul Ltd. TULADIR BLACK NAR PCB (Direct Black 22). Technical Datasheet. Available online: https://www.atul.co.in/colors/tuladir-black-nar-pcb/ (accessed 2026-04-17). View Source